1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility.
Brand Name: Vulcanchem
CAS No.: 7779-25-1
VCID: VC0035960
InChI: InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3
SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]
Molecular Formula: C6H6MgO7
C12H10Mg3O14
Molecular Weight: 213.4 g/mol

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt

CAS No.: 7779-25-1

Main Products

VCID: VC0035960

Molecular Formula: C6H6MgO7
C12H10Mg3O14

Molecular Weight: 213.4 g/mol

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt - 7779-25-1

CAS No. 7779-25-1
Product Name 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, magnesium salt
Molecular Formula C6H6MgO7
C12H10Mg3O14
Molecular Weight 213.4 g/mol
IUPAC Name magnesium;2-hydroxypropane-1,2,3-tricarboxylate
Standard InChI InChI=1S/C6H8O7.Mg/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-3
Standard InChIKey DIXGJWCZQHXZNR-UHFFFAOYSA-K
SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2]
Canonical SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Mg+2].[Mg+2].[Mg+2]
Description Magnesium Citrate is the citrate salt of the element magnesium with cathartic activity. The cathartic action of magnesium cations appears to result, in part, from osmotically mediated water retention, which subsequently stimulates peristalsis. In addition, magnesium ions may also stimulate the activity of nitric oxide (NO) synthase and increase the biosynthesis of the phospholipid proinflammatory mediator platelet activating factor (PAF) in the gut. NO may stimulate intestinal secretion via prostaglandin- and cyclic GMP-dependent mechanisms while PAF produces significant stimulation of colonic secretion and gastrointestinal motility.
Synonyms 1,2,3-Propanetricarboxylicacid,2-hydroxy-,magnesiumsalt;2,3-propanetricarboxylicacid,2-hydroxy-magnesiumsalt;MAGNESIUM CITRATE;MAGNESIUM CITRATE DIBASIC;MAGNESIUM CITRATE, FCC/NF (10.5-13.5 AS MAGNESIUM);Citric acid magnesium salt;2-Hydroxy-1,2,3-pro
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PubChem Compound 24511
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